Cas no 1159984-44-7 (1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine)

• Product Name: 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine
• CAS No: 1159984-44-7
• MF: C₁₂H₁₃F₃N₂O₂
• MW: 274.239033460617
• MDL: MFCD11039492
• CID: 2853598
• Update Time: 2025-05-28

1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(4-nitrophenyl)-4-(trifluoromethyl)-
• 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine

• MDL： MFCD11039492
• Inchi： 1S/C12H13F3N2O2/c13-12(14,15)9-5-7-16(8-6-9)10-1-3-11(4-2-10)17(18)19/h1-4,9H,5-8H2
• InChI Key： WJJHUDGNZZYWHQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)CCC(C(F)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine

Comprehensive Overview of 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine (CAS No. 1159984-44-7)

1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine (CAS No. 1159984-44-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique piperidine backbone and nitrophenyl and trifluoromethyl functional groups, exhibits remarkable potential in various applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in contemporary scientific discussions.

The molecular structure of 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine combines a piperidine ring with a 4-nitrophenyl group at the 1-position and a trifluoromethyl group at the 4-position. This arrangement imparts unique electronic and steric properties, which are critical for its reactivity and interaction with other molecules. The presence of the nitro group enhances the compound's electron-withdrawing capabilities, while the trifluoromethyl group contributes to its lipophilicity and metabolic stability. These features make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds and nitroaromatics has surged due to their widespread use in pharmaceuticals, agrochemicals, and advanced materials. 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine is no exception, as it serves as a key building block in the development of novel drugs and functional materials. Its trifluoromethyl group, in particular, is a sought-after moiety in drug design due to its ability to improve bioavailability and binding affinity. This aligns with the growing trend of fluorine-containing pharmaceuticals, which dominate nearly 30% of all FDA-approved drugs in the past decade.

The synthesis of 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Researchers have explored various pathways to optimize yield and purity, with recent advancements focusing on green chemistry principles to reduce environmental impact. This resonates with the global push for sustainable synthesis methods, a topic frequently searched by professionals in the field.

Beyond its synthetic utility, 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine has shown promise in biological studies. Preliminary research suggests potential applications in central nervous system (CNS) drug development, owing to the piperidine scaffold's prevalence in neuroactive compounds. The nitrophenyl group may also contribute to enzyme inhibition, a property highly relevant in the design of targeted therapies. These findings have sparked interest in further pharmacological evaluations, particularly in the context of neurodegenerative diseases and pain management.

From a material science perspective, the compound's aromatic and fluorinated components make it a candidate for organic electronics and liquid crystal displays (LCDs). Its ability to modulate electron transport and thermal stability aligns with the industry's need for high-performance materials. This has led to increased searches for nitroaromatic liquid crystals and fluorinated piperidines in academic and industrial databases.

Quality control and analytical characterization of 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine are critical for its successful application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and structural integrity. The compound's UV-Vis absorption properties, attributed to the nitrophenyl chromophore, also facilitate its detection and quantification in complex matrices.

In conclusion, 1-(4-nitrophenyl)-4-(trifluoromethyl)piperidine (CAS No. 1159984-44-7) represents a versatile and valuable compound with broad applications in pharmaceutical research, material science, and chemical synthesis. Its unique structural features and functional groups continue to inspire innovative research, addressing some of the most pressing challenges in modern science. As interest in fluorinated building blocks and nitroaromatic intermediates grows, this compound is poised to play an increasingly important role in scientific and industrial advancements.